N-(2-methylbenzyl)-3-(phenylthio)propanamide

• IUPAC Name: N-[(2-methylphenyl)methyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C17H19NOS/c1-14-7-5-6-8-15(14)13-18-17(19)11-12-20-16-9-3-2-4-10-16/h2-10H,11-13H2,1H3,(H,18,19)
• InChI Key: KVUPJUHCFYWQKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)CCSC2=CC=CC=C2
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol

Description

N-(2-methylbenzyl)-3-(phenylthio)propanamide, also known as MPTP, is a chemical compound that has been studied extensively for its potential applications in scientific research. MPTP is a thioamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(2-methylbenzyl)-3-(phenylthio)propanamide is not fully understood, but it is believed to involve the inhibition of mitochondrial complex I, which leads to the production of reactive oxygen species and oxidative stress. This can ultimately lead to cell death, particularly in dopaminergic neurons in the substantia nigra region of the brain.
Biochemical and Physiological Effects:
N-(2-methylbenzyl)-3-(phenylthio)propanamide has been shown to have a variety of biochemical and physiological effects, including the induction of oxidative stress, the inhibition of mitochondrial complex I, and the activation of apoptotic pathways. In addition, N-(2-methylbenzyl)-3-(phenylthio)propanamide has been shown to cause a decrease in dopamine levels in the brain, which is thought to be responsible for the Parkinson's-like symptoms seen in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methylbenzyl)-3-(phenylthio)propanamide in lab experiments is that it has been well-studied and its effects are well-understood. Additionally, N-(2-methylbenzyl)-3-(phenylthio)propanamide is a relatively inexpensive compound that is readily available. However, there are also limitations to using N-(2-methylbenzyl)-3-(phenylthio)propanamide in lab experiments, including the fact that its effects are highly specific to certain cell types and may not be applicable to all research areas.

Future Directions

There are many potential future directions for research involving N-(2-methylbenzyl)-3-(phenylthio)propanamide, including further studies on its effects on the nervous system, investigations into its anti-tumor properties, and the development of new drugs that target the enzymes inhibited by N-(2-methylbenzyl)-3-(phenylthio)propanamide. Additionally, there is ongoing research into the use of N-(2-methylbenzyl)-3-(phenylthio)propanamide as a model for Parkinson's disease, which could lead to new treatments for this debilitating condition.

Synthesis Methods

N-(2-methylbenzyl)-3-(phenylthio)propanamide can be synthesized using a variety of methods, including the reaction of 2-methylbenzylamine with 3-chlorothiophene-2-carbonyl chloride, followed by reduction with lithium aluminum hydride. Other methods involve the use of palladium-catalyzed coupling reactions or the use of amines and thioacids.

Scientific Research Applications

N-(2-methylbenzyl)-3-(phenylthio)propanamide has been used in a variety of scientific research applications, including studies on the nervous system, cancer research, and drug discovery. In the field of neuroscience, N-(2-methylbenzyl)-3-(phenylthio)propanamide has been used to study the effects of Parkinson's disease on the brain, as it has been shown to cause symptoms similar to those seen in Parkinson's patients. N-(2-methylbenzyl)-3-(phenylthio)propanamide has also been used in cancer research, as it has been shown to have anti-tumor properties. Additionally, N-(2-methylbenzyl)-3-(phenylthio)propanamide has been used in drug discovery, as it has been shown to inhibit the activity of certain enzymes that are involved in the synthesis of various neurotransmitters.